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Compound of Interest

Compound Name: MC1568

Cat. No.: B1139465

Application Notes and Protocols for MC1568
A Selective Class lla Histone Deacetylase (HDAC)
Inhibitor

For research, scientific, and drug development professionals.

These application notes provide detailed protocols for the preparation, storage, and application
of MC1568, a potent and selective inhibitor of class lla histone deacetylases (HDACSs). Proper

handling and preparation of MC1568 are crucial for ensuring experimental reproducibility and
accuracy.

MC1568 is a valuable tool for studying the roles of HDAC4 and HDACS in various biological
processes, including myogenesis, adipogenesis, and neuronal remodeling.[1][2][3] It exhibits
tissue-selective inhibition, making it a significant compound for targeted therapeutic research.

[2]14]

Data Presentation

The following table summarizes the key quantitative data for MC1568:
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Property Value
Molecular Formula C17H15FN203[5]
Molecular Weight 314.31 g/mol [5]
CAS Number 852475-26-4[5]
Appearance Solid powder

- DMSO: 215.7 mg/mL[5], >10 mM[5], up to 100

Solubility
mM - Ethanol: Insoluble[5] - Water: Insoluble[5]
Store at or below -20°C. The solid form is stable
for at least 12 months when stored as directed.
Storage (Solid) [4][6] Some suppliers suggest storage at +4°C.

For long-term stability, = 4 years, storage at

-20°C is recommended.[3]

Store stock solutions in aliquots at -20°C or
-80°C.[1] Stock solutions in DMSO can be
stored at -20°C for several months[5] or up to
) one month.[7] For longer-term storage of 1 to 2

Storage (Stock Solution) ] )
years, -80°C is recommended.[1] Avoid
repeated freeze-thaw cycles.[1] Aqueous
solutions should not be stored for more than one

day.[4][6]

- Maize HD1-A: 100 nM[5][8] - Maize Class Il
HDAC: 22 puM[4][5]

ICso Values

- In vitro (cell culture): ~10 pMI[3][5] - In vivo

Typical Working Concentrations )
(mice): 50 mg/kg[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MC1568 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MC1568 using Dimethyl
Sulfoxide (DMSO) as the solvent.
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Materials:

MC1568 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile pipette tips
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of MC1568 powder to room
temperature to prevent condensation of moisture.

» Weighing MC1568: Carefully weigh out the desired amount of MC1568 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.143 mg of MC1568 (Molecular Weight = 314.31 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mM x 1 mL x 314.31 g/mol = 3.143 mg

» Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed MC1568 powder.
For a 10 mM solution from 3.143 mg, add 1 mL of DMSO.

» Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. To aid dissolution for higher concentrations, the tube can be warmed at
37°C for 10 minutes and/or sonicated in an ultrasonic bath for a short period.[5]

o Storage: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes
or amber glass vials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C.
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Quality Control:
o Ensure the solution is clear and free of any visible particulates.

o Properly label all aliquots with the compound name, concentration, solvent, and date of
preparation.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
treating cells in culture.

Materials:

10 mM MC1568 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips
Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM MC1568 stock solution at
room temperature.

« Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentration. It is recommended to perform dilutions in a stepwise
manner to prevent precipitation of the compound.[9]

o Example for a final concentration of 10 uM in 1 mL of medium:

= Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 uL of
culture medium to get a 100 pM solution.
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» Add 100 pL of the 100 uM intermediate solution to 900 uL of culture medium to achieve

a final concentration of 10 uM.

e DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium as is present in the MC1568-treated samples. The final DMSO
concentration should typically be kept below 0.5% to avoid cellular toxicity.[9]

o Application to Cells: Add the final working solution to your cell cultures and proceed with the

experiment.

Mandatory Visualizations
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Caption: A flowchart illustrating the key steps for preparing a stock solution of MC1568.
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Simplified Signaling Pathway of MC1568 Action
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Caption: A diagram showing the inhibitory effect of MC1568 on the HDAC-MEF2D signaling
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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